Cas no 66536-81-0 (Uridine-5-oxyacetic acid methyl ester)

• Product Name: Uridine-5-oxyacetic acid methyl ester
• CAS No: 66536-81-0
• MF: C₁₂H₁₆N₂O₉
• MW: 332.263443946838
• CID: 1718251
• PubChem ID: 191808
• Update Time: 2025-09-26

Uridine-5-oxyacetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-(2-methoxy-2-oxoethoxy)uridine
• methyl 2-[1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2,4-dioxopyrimidin-5-yl]oxyacetate
• Uridine-5-oxyacetic acid methyl ester
• Q27109941
• SCHEMBL546996
• Methyluridine-5-oxyacetic acid
• 5-methoxycarbonylmethoxyuridine
• DTXSID20216722
• Acetic acid, ((1,2,3,4-tetrahydro-2,4-dioxo-1-beta-D-ribofuranosyl-5-pyrimidinyl)oxy)-, methyl ester
• 66536-81-0
• methyl 2-({1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl}oxy)acetate
• Methyl 2-((1-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)oxy)acetate
• DB-335806
• uridine-5-oxyacetic acid-methylester
• CHEBI:27241
• methyl uridin-5-yloxyacetate

• Inchi： 1S/C12H16N2O9/c1-21-7(16)4-22-5-2-14(12(20)13-10(5)19)11-9(18)8(17)6(3-15)23-11/h2,6,8-9,11,15,17-18H,3-4H2,1H3,(H,13,19,20)/t6-,8-,9-,11-/m1/s1
• InChI Key： WZRYXYRWFAPPBJ-PNHWDRBUSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(NC(C(=C1)OCC(=O)OC)=O)=O)O)O

Computed Properties

• Exact Mass: 332.08558
• Monoisotopic Mass: 332.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.9
• Topological Polar Surface Area: 155A^2

Experimental Properties

• Density: 1.65±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.622
• Solubility: Slightly soluble (6.3 g/l) (25 º C),
• PSA: 154.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides